6-((5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• CAS RN: 852152-73-9
• Molecular Formula: C22H18ClN5O4S
• Molecular Weight: 483.93
• IUPAC Name: 6-[[5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H18ClN5O4S/c1-32-17-4-2-3-16(11-17)28-19(9-15-10-20(30)25-21(31)24-15)26-27-22(28)33-12-18(29)13-5-7-14(23)8-6-13/h2-8,10-11H,9,12H2,1H3,(H2,24,25,30,31)
• InChI Key: NEMLECPKXYJXND-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)C3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4
• solubility: not available

Description

6-((5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H18ClN5O4S and its molecular weight is 483.93. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Interactions

The compound showcases a complex heterocyclic structure that involves interactions such as N-H...O and C-H...π hydrogen bonds, contributing to its stability and reactivity. These interactions facilitate the formation of centrosymmetric dimers and chains, which are essential for understanding the compound's crystalline behavior and potential applications in materials science and drug design (Low et al., 2004). The presence of elements like chlorine and methoxy groups within the compound's structure suggests its potential involvement in electronic properties and reactivity patterns that are crucial for pharmaceutical and materials chemistry research.

Synthesis of Novel Compounds

The compound's framework serves as a precursor or intermediate in synthesizing novel heterocyclic compounds, which have shown significant pharmacological activities, including anti-inflammatory and analgesic properties. This indicates the compound's versatility and potential utility in developing new therapeutic agents (Abu‐Hashem et al., 2020). Such studies emphasize the importance of understanding the compound's chemical behavior for synthesizing biologically active molecules.

Potential for Developing Antifungal Agents

Research into compounds with similar structures has led to the synthesis of novel antifungal agents. These studies focus on understanding the solubility, thermodynamics, and partitioning processes in biologically relevant solvents, which are critical for designing effective antifungal treatments. The investigation into these properties provides insights into the compound's potential application in developing new antifungal therapies, highlighting the importance of physicochemical properties in drug design and development (Volkova et al., 2020).

Crystal Structure and Biological Activity

The detailed analysis of crystal structures related to this compound has implications for understanding its biological activity. Such studies can elucidate the compound's interaction with biological targets, providing a foundation for designing molecules with enhanced efficacy and selectivity for specific biological pathways. This approach is vital for the rational design of drugs and understanding the molecular basis of their activity (Lu Jiu-fu et al., 2015).